Cas no 68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine structure
68787-52-0 structure
Product Name:5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
CAS No:68787-52-0
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD00469439
CID:972070
PubChem ID:199037
Update Time:2025-04-19

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
    • 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine
    • 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
    • 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
    • 2-amino-5-(3-pyridyl)-1,3,4-thiadiazole
    • 2-amino-5-(pyridin-3-yl)-1,3,4-thiadiazole
    • 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
    • 5-[3]Pyridyl-[1,3,4]thiadiazol-2-ylamin
    • 5-[3]pyridyl-[1,3,4]thiadiazol-2-ylamine
    • NSC 513815
    • DTXSID60276764
    • SR-01000512754-1
    • SCHEMBL170969
    • MFCD00469439
    • SY238412
    • MLS000105664
    • 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
    • NSC513815
    • AKOS000305103
    • MLS000757209
    • 68787-52-0
    • SMR000102642
    • A9139
    • NSC-513815
    • SR-01000512754
    • Cambridge id 5307245
    • 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
    • BB 0216477
    • EN300-02534
    • EU-0017720
    • FT-0755030
    • AS-38714
    • MCYHQUZTYSVDHW-UHFFFAOYSA-N
    • Z119990274
    • HMS2411J13
    • CHEMBL1407896
    • CS-0218945
    • MLS004820327
    • DB-185277
    • BBL036356
    • STK346832
    • ALBB-002004
    • MDL： MFCD00469439
    • Inchi： 1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
    • InChI Key： MCYHQUZTYSVDHW-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 178.03100
  • Monoisotopic Mass: 178.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 237-238 ºC
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 92.93000
  • LogP: 1.76350

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Pricemore >>

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